Cas no 1806870-78-9 (Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate
• CAS No: 1806870-78-9
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4866576
• Update Time: 2025-05-22

Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)3-2-4(9)12-7(13)5(3)6(10)11/h2,6H,1H3,(H,12,13)
• InChI Key： ZIJUJAYNZHJELC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

Comprehensive Overview of Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806870-78-9)

Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806870-78-9) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. The compound belongs to the pyridine derivative family, characterized by the presence of chloro, difluoromethyl, and hydroxyl functional groups, which contribute to its reactivity and potential utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in developing novel bioactive molecules, making it a subject of interest in modern chemical innovation.

The molecular structure of Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate includes a pyridine ring substituted with a chloro group at the 6-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 2-position. The 4-position is esterified with a methyl carboxylate, enhancing its solubility and reactivity in various organic solvents. This configuration is particularly valuable in medicinal chemistry, where such derivatives are often explored for their potential as enzyme inhibitors or intermediates in drug synthesis. The CAS No. 1806870-78-9 serves as a critical identifier for researchers sourcing this compound for experimental purposes.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate has surged, driven by their applications in designing next-generation pharmaceuticals and agrochemicals. Fluorine incorporation is a trending topic in drug discovery, as it often improves metabolic stability and bioavailability. This compound’s difluoromethyl group is a key feature, aligning with current research trends focused on fluorinated building blocks. Additionally, its chloro and hydroxyl substituents make it a versatile intermediate for further functionalization, catering to the growing need for modular synthetic approaches.

From a synthetic perspective, Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate is often employed in cross-coupling reactions, nucleophilic substitutions, and other transformations central to modern organic synthesis. Its compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, has been noted in several studies, highlighting its role in constructing complex molecular architectures. Researchers frequently inquire about its stability under various conditions, which is excellent due to the robust pyridine core and strategic placement of substituents. This stability makes it a reliable choice for multi-step synthetic routes.

Environmental and regulatory considerations are also critical when discussing Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate. While the compound is not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure safety during laboratory use. Its biodegradability and ecological impact are subjects of ongoing research, reflecting the broader scientific community’s emphasis on sustainable chemistry. These aspects are frequently searched by professionals aiming to align their work with green chemistry principles.

In conclusion, Methyl 6-chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806870-78-9) is a compound of significant interest due to its structural uniqueness and broad applicability in cutting-edge research. Its relevance to fluorination strategies, synthetic versatility, and alignment with industry trends ensures its continued prominence in scientific literature. For researchers seeking high-purity samples or detailed spectroscopic data, this compound remains a valuable asset in advancing chemical innovation.